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Compound of Interest

Compound Name: Ceftriaxone-d3
CAS No.: 1132650-38-4
Cat. No.: B585372
Get Quote
. J

Executive Summary

Ceftriaxone, a third-generation cephalosporin, is a cornerstone antibiotic for treating severe
bacterial infections. In the context of Therapeutic Drug Monitoring (TDM) and Pharmacokinetic
(PK) profiling, the precision of liquid chromatography-tandem mass spectrometry (LC-MS/MS)
IS hon-negotiable.

Ceftriaxone-d3 serves as the critical Stable Isotope-Labeled Internal Standard (SIL-IS) for
these assays. By incorporating three deuterium atoms into the methoxyimino moiety, it mimics
the physicochemical behavior of the analyte while providing a distinct mass shift (+3 Da). This
guide dissects the structural nuances, mass spectrometric behavior, and specific experimental
protocols required to utilize Ceftriaxone-d3 effectively, with a specific focus on overcoming
isotopic interference challenges.

Part 1: Structural & Physicochemical
Characterization[1]
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The efficacy of Ceftriaxone-d3 as an internal standard relies on its ability to track the analyte
through extraction and ionization while remaining spectrally distinct.

Chemical Structure Comparison

The fundamental difference lies in the methoxyimino side chain attached to the aminothiazole
ring.

o Ceftriaxone (Native): Contains a standard methoxy group (

)

o Ceftriaxone-d3 (SIL-IS): The methyl hydrogens are replaced by deuterium (

Feature Ceftriaxone (Native) Ceftriaxone-d3 (IS)

Molecular Formula

Molar Mass 554.58 g/mol 557.60 g/mol

Monoisotopic Mass 554.05 Da 557.07 Da

Methoxyimino group (

Label Position N/A

)
LogP ~ -1.7 (Hydrophilic) ~-1.7 (Identical)
pKa (Acidic) ~ 3.0 (Carboxylic acid) ~ 3.0 (Identical)

Structural Visualization

The following diagram highlights the specific site of deuteration and the fragmentation logic
used in MS/MS.
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R-O-CD3 Has -OCD3 (Stable Label

Click to download full resolution via product page

Figure 1: Structural relationship between the analyte and its deuterated isotopologue.

Part 2: Mass Spectrometry & Isotopic Interference[2]

This is the most critical technical section. While Ceftriaxone-d3 is the industry standard, it
presents a specific challenge due to the sulfur-rich nature of the molecule.

The "Sulfur Problem" (Isotopic Cross-talk)

Ceftriaxone contains three sulfur atoms. Sulfur has a significant natural heavy isotope (

, ~4.2% abundance).

o The Risk: The natural isotope distribution of native Ceftriaxone creates an "M+3" peak (due

to combinations of

, and
) that can overlap with the Ceftriaxone-d3 precursor ion (m/z 558).

o The Consequence: If the concentration of native Ceftriaxone is extremely high (e.g.,

samples), the "M+3" signal from the native drug contributes to the Internal Standard channel,
leading to IS signal suppression or quantification bias.

Mitigation Strategy:
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o Chromatographic Separation: While 1S and analyte usually co-elute, slight separation (due to
the deuterium isotope effect) can sometimes help, though not ideal for compensating matrix
effects.

» Calibration Range: Ensure the Upper Limit of Quantification (ULOQ) does not saturate the
detector or create excessive isotopic overlap.

o Alternative IS: If interference >5%, consider Ceftriaxone-d6 or a structural analog like
Cefotaxime (though a SIL-IS is always preferred).

MRM Transitions

For quantitative bioanalysis (LC-MS/MS), Multiple Reaction Monitoring (MRM) is used.[1] The
fragmentation usually involves the cleavage of the amide bond or the triazine ring.

Precursor lon Product lon Collision
Compound Notes

(Q1) (Q3) Energy (eV)

. 555.1 Primary
Ceftriaxone ) 396.1 ~18-25 -
Quantifier

Ceftriaxone 955.1 324.0 ~30 Quialifier
Ceftriaxone-d3 558.1 399.1 ~18-25 Retains Label
Ceftriaxone-d3 558.1 327.0 ~30 Retains Label

Note: The shift from 396 to 399 confirms that the fragment ion retains the methoxyimino group
where the deuterium is located.

Part 3: Validated Experimental Protocol

The following workflow is designed for human plasma but is adaptable to other matrices. It
prioritizes protein precipitation (PPT) for throughput.

Reagents & Materials
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o Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH stabilizes the

-lactam ring).

¢ Mobile Phase B: Acetonitrile (LC-MS Grade).

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus or Waters BEH C18), 1.7 um
or 3.5 um.

Sample Preparation (Step-by-Step)

e Aliquot: Transfer 50-100 pL of plasma into a 1.5 mL Eppendorf tube.

e |S Spike: Add 20 L of Ceftriaxone-d3 working solution (e.g., 5 pg/mL in 50:50
MeOH:Water).

» Precipitation: Add 300 pL of ice-cold Acetonitrile.
» Vortex: Mix vigorously for 30 seconds to ensure complete protein precipitation.
e Centrifuge: Spin at 10,000 x g for 10 minutes at 4°C.

» Dilution (Optional): If sensitivity is too high or matrix effect is strong, dilute the supernatant
1:1 with Mobile Phase A before injection.

LC-MS/MS Workflow Diagram
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Figure 2: Optimized bioanalytical workflow for Ceftriaxone quantification.

Part 4: Stability & Handling
Stability of the Deuterium Label

The methoxyimino (
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) bond is chemically robust. Unlike deuterium placed on exchangeable sites (like -OH or -NH),
the deuterium on the methyl group does not undergo Hydrogen-Deuterium Exchange (HDX) in
agqueous mobile phases. This ensures the mass shift remains constant throughout the run.

Beta-Lactam Instability
Both Ceftriaxone and Ceftriaxone-d3 contain a labile
-lactam ring.[1]

o Storage: Stock solutions must be stored at -20°C or -80°C.

e pH Sensitivity: Avoid alkaline buffers. Hydrolysis occurs rapidly at pH > 7.5. Maintain
processed samples at 4°C in the autosampler.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Ceftriaxone vs. Ceftriaxone-d3 in
Bioanalytical Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585372/docs#technical-guide-ceftriaxone-vs-
ceftriaxone-d3-in-bioanalytical-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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